N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)furan-3-carboxamide

• IUPAC Name: N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]furan-3-carboxamide
• InChI: InChI=1S/C15H11NO4S/c17-14(12-2-1-6-20-12)13-4-3-11(21-13)8-16-15(18)10-5-7-19-9-10/h1-7,9H,8H2,(H,16,18)
• InChI Key: NTLAKPYFGIXNHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)C2=CC=C(S2)CNC(=O)C3=COC=C3
• Molecular Formula: C15H11NO4S
• Molecular Weight: 301.3 g/mol

Description

“N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)furan-3-carboxamide” is a compound that belongs to the class of organic compounds known as 2-furanilides. These are aromatic heterocyclic compounds containing a furan ring that is substituted at the 2-position with an anilide.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the acylation of pyridin-2-amine with furan-2-carbonyl chloride in propan-2-ol gave N-(pyridin-2-yl)furan-2-carboxamide. The subsequent treatment of the amide with excess P2S5 in anhydrous toluene afforded the corresponding carbothioamide. This was then oxidized with potassium ferricyanide in an alkaline medium to yield a related compound.

Molecular Structure Analysis

The molecular structure of this compound can be confirmed using different spectroscopic methods including IR, 1H NMR, 13C NMR, and elemental analysis.

Chemical Reactions Analysis

The product was subjected to electrophilic substitution reactions such as nitration, bromination, hydroxymethylation, formylation, and acylation. The alkylation of the title compound with methyl iodide led to the formation of a quaternization product at the pyridine nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various spectroscopic methods including IR, 1H NMR, 13C NMR, and elemental analysis.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. Researchers have explored furan-containing compounds as potential antibacterial agents. . The unique structural features of N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)furan-3-carboxamide may contribute to its antibacterial properties.

Mechanism of Action

While the exact mechanism of action for this specific compound is not available in the literature, similar compounds have shown a wide range of biological and medicinal activities such as neuroprotective, antioxidant, anticancer, antifungal, antitumor, antibacterial, antitubercular, analgesic and/or diuretic, potential HLGP, HIV-1 and renin inhibitor, cytotoxic, and brain-penetrant inhibitors of trypanosoma brucei.

Future Directions

The results show that compounds such as this one carrying thiophene/furan carbocamide moieties could be used as promising structures in the development of more potent pharmaceutical agents in the future.